Cas no 573982-84-0 (1-ethynyl-3-methanesulfonylbenzene)

• Product name: 1-ethynyl-3-methanesulfonylbenzene
• CAS No: 573982-84-0
• MF: C₉H₈O₂S
• MW: 180.224
• MDL: MFCD13189809
• CID: 2832887
• PubChem ID: 20515145

1-ethynyl-3-methanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-ethynyl-3-methanesulfonylbenzene
• AKOS028114259
• DB-162616
• 573982-84-0
• BENZENE, 1-ETHYNYL-3-(METHYLSULFONYL)-
• EN300-321557
• 1-ethynyl-3-methanesulfonyl-benzene
• A1-23401
• CS-0188374
• 1-ETHYNYL-3-(METHYLSULFONYL)BENZENE
• AB69161
• Z1255384774
• MFCD13189809
• AT12786
• BS-45172
• SCHEMBL1202217
• SEEUKVKQSSSVLL-UHFFFAOYSA-N
• 1-ETHYNYL-3-METHANESULFONYLBENZENE
• YXA98284
• 855-423-0

• MDL： MFCD13189809
• Inchi： InChI=1S/C9H8O2S/c1-3-8-5-4-6-9(7-8)12(2,10)11/h1,4-7H,2H3
• InChI Key： SEEUKVKQSSSVLL-UHFFFAOYSA-N
• SMILES： CS(=O)(=O)C1=CC=CC(=C1)C#C

Computed Properties

• Exact Mass: 180.02450067g/mol
• Monoisotopic Mass: 180.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds